Cas no 2228489-57-2 (3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene)

• Product Name: 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• CAS No: 2228489-57-2
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 6358531
• PubChem ID: 165762981
• Update Time: 2025-10-29

3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• 2228489-57-2
• EN300-1767562

• Inchi： 1S/C9H11N3S/c10-12-11-5-7-6-13-9-4-2-1-3-8(7)9/h6H,1-5H2
• InChI Key： CTVQLNYBAHSQKX-UHFFFAOYSA-N
• SMILES： S1C=C(CN=[N+]=[N-])C2=C1CCCC2

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene

Exploring 3-(Azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228489-57-2): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228489-57-2) has emerged as a pivotal compound for researchers and pharmaceutical developers. This heterocyclic molecule, featuring an azidomethyl functional group, is widely recognized for its role in click chemistry applications, bioconjugation, and drug discovery. Its unique structure combines a tetrahydrobenzothiophene core with a reactive azide moiety, making it a valuable intermediate for designing novel therapeutics and materials.

The growing interest in 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene aligns with the surge in demand for small-molecule probes and bioorthogonal reagents. Researchers frequently search for "azide-functionalized heterocycles" or "tetrahydrobenzothiophene derivatives" to explore their potential in targeted drug delivery and proteomics. The compound’s CAS No. 2228489-57-2 is often referenced in patents and academic papers, highlighting its significance in medicinal chemistry and material science.

One of the most compelling applications of 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene lies in its compatibility with CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition). This reaction, a cornerstone of click chemistry, enables efficient coupling with alkynes to form 1,2,3-triazoles—a scaffold prevalent in FDA-approved drugs. Recent studies also emphasize its utility in fluorescence labeling and PET imaging, addressing trending topics like "molecular imaging agents" and "precision medicine."

From an industrial perspective, the scalability of CAS No. 2228489-57-2 synthesis is a hot topic. Optimized protocols for its production often involve palladium-catalyzed cross-coupling or nucleophilic substitution, catering to the demand for "high-purity azide intermediates." Its stability under mild conditions further enhances its appeal for combinatorial chemistry libraries, a key focus area for AI-driven drug discovery platforms.

Environmental and safety considerations are also paramount. While the compound’s azide group demands careful handling, its non-toxic profile under controlled conditions aligns with green chemistry principles. Queries like "safe handling of azides in labs" or "sustainable heterocyclic synthesis" reflect user concerns, underscoring the need for detailed technical documentation.

In summary, 3-(azidomethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228489-57-2) bridges multiple disciplines—from biopharmaceuticals to nanotechnology. Its adaptability to cutting-edge research trends ensures its relevance in answering today’s scientific challenges, making it a staple in the toolkit of modern chemists.